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Compound of Interest

Compound Name: AF 568 carboxylic acid

Cat. No.: B12378172

For Researchers, Scientists, and Drug Development Professionals

AF 568 carboxylic acid is a bright, orange-fluorescent dye that has become an indispensable
tool in biological imaging and fluorescence-based assays. Its high photostability, pH
insensitivity, and strong fluorescence quantum yield make it a popular choice for labeling
proteins, nucleic acids, and other biomolecules. This technical guide provides an in-depth
overview of the core spectral properties of AF 568 carboxylic acid, detailed experimental
protocols for their determination, and visualizations to aid in understanding the underlying
principles. Notably, AF 568 carboxylic acid is structurally identical to Alexa Fluor 568, and as
such, their spectral properties are interchangeable.[1]

Core Spectral and Photophysical Properties

The utility of a fluorophore is defined by its specific spectral characteristics. These properties
dictate the optimal instrumentation setup for its use and its suitability for various applications.
The key spectral properties of AF 568 carboxylic acid are summarized in the table below.
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Property Value References
Excitation Maximum (Aex) 572 - 579 nm [L1121[31[4115]
Emission Maximum (Aem) 598 - 603 nm [L112][31[41[5]
Molar Extinction Coefficient (g) ~91,000 - 94,238 M-1cm-1 [2][4]
Fluorescence Quantum Yield

~0.69 - 0.912 [2][4]
(P)
Fluorescence Lifetime (1) ~3.56 ns [6]

Understanding the Photophysical Processes

The fluorescence of AF 568 carboxylic acid can be understood through the principles of
molecular photophysics, often visualized using a Jablonski diagram. This diagram illustrates
the electronic and vibrational states of a molecule and the transitions between them.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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